Cas no 31894-56-1 (Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 31894-56-1
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 4670072
• PubChem ID: 134830366
• Update Time: 2025-05-22

Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-3-(2-thienyl)-1H-pyrrole-2-carboxylate (ACI)
• Pyrrole-2-carboxylic acid, 5-methyl-3-(2-thienyl)-, ethyl ester (8CI)
• D80410
• CS-0160701
• Ethyl5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate
• SB63919
• 31894-56-1
• BS-16917
• Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate
• ethyl 5-methyl-3-thiophen-2-yl-1H-pyrrole-2-carboxylate
• AKOS037649172

• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)11-9(7-8(2)13-11)10-5-4-6-16-10/h4-7,13H,3H2,1-2H3
• InChI Key： TVPDFOTUZNQYOE-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2=CC=CS2)C=C(C)N1)OCC

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.3Ų

Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD00787138)

Additional information on Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 31894-56-1)

Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate, with the CAS number 31894-56-1, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrrole ring, a thiophene moiety, and an ester functional group, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. Its structural complexity and functional diversity align with current trends in small-molecule therapeutics and precision medicine.

The growing interest in Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate is reflected in its frequent appearance in scientific literature and patent filings. One of the key reasons for its popularity is its role as a building block for more complex molecules. For instance, its thiophene and pyrrole components are known to enhance binding affinity in target proteins, a feature highly sought after in drug design. Additionally, the compound's ester group offers flexibility for further chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability makes it a valuable asset in medicinal chemistry and material science.

In the context of green chemistry and sustainable synthesis, Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate has also been studied for its potential to reduce environmental impact. Modern synthetic routes aim to minimize waste and energy consumption, aligning with global efforts to promote eco-friendly manufacturing processes. Researchers are investigating catalytic methods and solvent-free reactions to optimize the production of this compound, addressing concerns about chemical sustainability and cost-efficiency. These advancements are particularly relevant to industries prioritizing corporate social responsibility (CSR) and regulatory compliance.

Another area of interest is the compound's potential role in agrochemical innovation. With the rising demand for crop protection solutions, Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate is being evaluated as a precursor for pesticides and herbicides. Its heterocyclic framework mimics bioactive natural products, offering a promising avenue for developing low-toxicity alternatives to conventional agrochemicals. This aligns with the broader shift toward sustainable agriculture and integrated pest management (IPM) strategies, which are gaining traction among farmers and policymakers alike.

From a commercial perspective, the market for Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate is expected to grow, driven by its expanding applications in pharmaceuticals, agrochemicals, and specialty chemicals. Suppliers and manufacturers are focusing on scalability and purity to meet the demands of high-value industries. Quality control measures, such as HPLC and NMR spectroscopy, are critical to ensuring the compound meets stringent regulatory standards. As the compound gains prominence, collaborations between academia and industry are likely to accelerate its adoption in real-world applications.

In summary, Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate (CAS 31894-56-1) represents a fascinating intersection of chemistry, biology, and sustainability. Its multifaceted applications and adaptability to modern synthetic challenges make it a compound of enduring relevance. Whether in the lab or the field, this molecule continues to inspire innovation across diverse sectors, underscoring its importance in contemporary scientific and industrial landscapes.